Cas no 1120-53-2 (1,3-Cyclobutadiene)
1,3-Cyclobutadiene structure
Product name:1,3-Cyclobutadiene
1,3-Cyclobutadiene Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Cyclobutadiene
- Cyclobuta-1,3-diene
- cyclobutadiene
- 1,3-Cyclobutadien
- 1,3-Cyclobutadiène
- CHEBI:33657
- I5G5583N4F
- UNII-I5G5583N4F
- CYCLOBUTADIENE [MI]
- DTXSID00149807
- Q415302
- 1120-53-2
-
- Inchi： InChI=1S/C4H4/c1-2-4-3-1/h1-4H
- InChI Key： HWEQKSVYKBUIIK-UHFFFAOYSA-N
- SMILES： C1C=CC=1
Computed Properties
- Exact Mass: 52.03132
- Monoisotopic Mass: 52.031
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 4
- Rotatable Bond Count: 0
- Complexity: 33.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: nothing
- Tautomer Count: nothing
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.904
- Boiling Point: 41.2°Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.525
- PSA: 0
1,3-Cyclobutadiene Related Literature
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Hui Jiang,Shengli Zhu,Zhenduo Cui,Zhaoyang Li,Yanqin Liang,Jiamin Zhu,Peng Hu,Hao-Li Zhang,Wenping Hu Chem. Soc. Rev. 2022 51 3071
-
Alison L. McManus,Erik P. Hoy,David A. Mazziotti Phys. Chem. Chem. Phys. 2015 17 12521
-
Bay V. Tran,Tuan Anh Pham,Michael Grunst,Milan Kivala,Meike St?hr Nanoscale 2017 9 18305
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Jesús Jara-Cortés,Bruno Landeros-Rivera,Jesús Hernández-Trujillo Phys. Chem. Chem. Phys. 2018 20 27558
-
Tibor Pasinszki,Balázs Havasi Phys. Chem. Chem. Phys. 2003 5 259
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